Cas no 1327295-65-7 (N-(2H-1,3-benzodioxol-5-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
• CAS No: 1327295-65-7
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 5905048
• PubChem ID: 49699861
• Update Time: 2025-07-14

N-(2H-1,3-benzodioxol-5-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide
• VU0645411-1
• N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide
• AKOS024511311
• F5496-1683
• 1327295-65-7

• Inchi： 1S/C17H20N4O3S/c1-11-19-20-17(25-11)12-4-6-21(7-5-12)9-16(22)18-13-2-3-14-15(8-13)24-10-23-14/h2-3,8,12H,4-7,9-10H2,1H3,(H,18,22)
• InChI Key： ZUDNLRGIFRGOOE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CN1CCC(C2=NN=C(C)S2)CC1

Computed Properties

• Exact Mass: 360.12561169g/mol
• Monoisotopic Mass: 360.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide (CAS No. 1327295-65-7)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide, with CAS No. 1327295-65-7, is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzodioxole moiety, a thiadiazole ring, and a piperidine backbone makes it a compelling subject for drug discovery and development. Researchers are particularly interested in its potential applications in modulating biological pathways, given its ability to interact with various enzyme systems.

In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine. The 1,3,4-thiadiazole scaffold, present in this compound, is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased searches for "thiadiazole derivatives in drug design" and "piperidine-based therapeutics," reflecting the scientific community's growing curiosity about such structures.

The benzodioxole group in N-(2H-1,3-benzodioxol-5-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide is another critical feature, often associated with enhanced bioavailability and metabolic stability. This aligns with current trends in medicinal chemistry, where optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties is a top priority. Searches like "improving drug bioavailability" and "benzodioxole pharmacokinetics" highlight the relevance of this moiety in modern drug development.

From a synthetic perspective, the incorporation of a piperidine ring into the molecule offers versatility in chemical modifications, enabling researchers to fine-tune selectivity and potency. This adaptability has made piperidine-containing compounds a hot topic in organic chemistry forums and patent literature. Queries such as "piperidine synthesis techniques" and "N-acetamide derivatives" frequently appear in academic search engines, underscoring the compound's interdisciplinary appeal.

Beyond its structural attributes, CAS No. 1327295-65-7 has also been explored for its potential in central nervous system (CNS) targeting. The benzodioxole and thiadiazole motifs are known to cross the blood-brain barrier, making them valuable in neuropharmacology. This has spurred interest in "CNS drug delivery strategies" and "neuroactive small molecules," further elevating the compound's profile in neuroscience research.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamide represents a multifaceted compound with broad applicability in drug discovery. Its structural complexity and functional diversity align with contemporary research priorities, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the development of next-generation therapeutics.